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Compound of Interest

Compound Name: Diisooctyl phosphate

Cat. No.: B179373 Get Quote

For researchers, scientists, and drug development professionals, the efficient extraction and

purification of copper are critical in various applications, from catalyst development to the

synthesis of copper-containing compounds. Solvent extraction remains a primary method for

this purpose, with organophosphorus reagents being a popular choice. This guide provides an

objective comparison of two such reagents: Diisooctyl Phosphate (DIOP), commercially

known as P204, and Di(2-ethylhexyl) Phosphoric Acid (D2EHPA), highlighting their

performance in copper solvent extraction with supporting experimental data.

This document will delve into the key performance indicators of each extractant, including

extraction and stripping efficiencies, and provide detailed experimental protocols for their use.

Performance Comparison: DIOP (P204) vs. D2EHPA
Both DIOP (P204) and D2EHPA are highly effective extractants for copper, demonstrating high

extraction efficiencies. The choice between the two may depend on specific process conditions,

such as the composition of the aqueous feed and the desired purity of the final copper product.

Copper Extraction Efficiency
The efficiency of copper extraction is heavily influenced by the pH of the aqueous phase. Both

extractants show a significant increase in extraction percentage as the pH rises.
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1.5:1
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Buffer
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Kerosene

Not
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Not
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D2EHPA in

Polymer
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Not

Specified
74%[6]

D2EHPA 4.5
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Buffer

Solution
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D2EHPA in

Hexane
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Specified

Not

Specified
>90%[7]

D2EHPA 3.5

Leaching

Liquor from

PCBs

20% (v/v)

D2EHPA in

Kerosene

1:1 25°C 100%[8]

D2EHPA 5.71

Equimolar

Cu, Ni

Solution

4.8

mmol/dm³

D2EHPA in

n-heptane

Not

Specified
20°C 93%[9]

Table 1: Comparison of Copper Extraction Efficiencies for DIOP (P204) and D2EHPA under

various conditions.
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Stripping Efficiency
The recovery of copper from the loaded organic phase is a crucial step. Stripping is typically

achieved using a strong acid solution.

Extractant Stripping Agent Stripping Efficiency (%)

D2EHPA 0.5 M HNO₃ Not Specified, but effective[10]

D2EHPA HCl > H₂SO₄ > H₃PO₄ Order of stripping ability[4][5]

D2EHPA Not Specified 97.14%[11]

Table 2: Stripping Efficiency for Copper from D2EHPA. (Specific quantitative data for DIOP

(P204) stripping was not available in the searched literature).

Experimental Protocols
Detailed methodologies are essential for replicating and building upon existing research. Below

are typical experimental protocols for copper solvent extraction using D2EHPA and a general

protocol for DIOP (P204).

Copper Extraction with D2EHPA
This protocol is based on a standard batch method for evaluating solvent extraction efficiency.

Materials:

Di(2-ethylhexyl) phosphoric acid (D2EHPA)

Organic diluent (e.g., kerosene, hexane, chloroform)

Aqueous feed solution containing Cu(II) ions

Sodium hydroxide (NaOH) or other suitable base for pH adjustment

Separating funnels

Mechanical shaker
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pH meter

Atomic Absorption Spectrometer (AAS) or UV-Vis Spectrophotometer for copper analysis

Procedure:

Organic Phase Preparation: Prepare the organic extractant solution by dissolving a known

concentration of D2EHPA (e.g., 20% v/v) in the chosen organic diluent.

Aqueous Phase Preparation: Prepare an aqueous solution containing a known concentration

of copper(II) ions. Adjust the pH of the aqueous solution to the desired value (e.g., 4.5) using

a dilute solution of NaOH.

Extraction:

Place equal volumes of the organic and aqueous phases (e.g., 25 mL each) into a

separating funnel.

Agitate the funnel vigorously using a mechanical shaker for a predetermined time (e.g., 30

minutes) to ensure equilibrium is reached.

Allow the phases to separate completely.

Analysis:

Carefully separate the aqueous phase from the organic phase.

Determine the concentration of copper remaining in the aqueous phase (raffinate) using

AAS or a suitable spectrophotometric method.

Calculate the concentration of copper extracted into the organic phase by mass balance.

The extraction efficiency (%E) can be calculated using the formula: %E = [(Initial Aqueous

Cu Conc. - Final Aqueous Cu Conc.) / Initial Aqueous Cu Conc.] * 100
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D2EHPA Copper Extraction Workflow

Copper Stripping from D2EHPA
Procedure:

Take the copper-loaded organic phase from the extraction step.

Prepare a stripping solution, typically a strong acid such as sulfuric acid (H₂SO₄) or

hydrochloric acid (HCl) at a suitable concentration (e.g., 1-2 M).

Mix the loaded organic phase with the stripping solution in a separating funnel at a specific

organic to aqueous (O:A) ratio.

Agitate the mixture for a sufficient time to allow the transfer of copper ions from the organic

to the aqueous phase.

Allow the phases to separate.

Analyze the copper concentration in both the stripped organic phase and the aqueous

stripping solution to determine the stripping efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/figure/Effect-of-initial-pH-on-the-extraction-percentage-of-metals-from-aqueous-solution_fig1_361459781
https://www.scientific.net/KEM.1014.69
https://www.scientific.net/KEM.1014.69
https://www.researchgate.net/publication/392566035_Study_of_Copper_Separation_from_Ternary_Black_Powder_Leaching_Solution_Using_P204_D2EHPA_Multistage-Extraction
https://pubs.acs.org/doi/abs/10.1021/je060370o
https://www.researchgate.net/publication/231536598_Extraction_Equilibria_of_CopperII_with_D2EHPA_in_Kerosene_from_Aqueous_Solutions_in_Acetate_Buffer_Media
https://www.researchgate.net/publication/357755675_Electrodialytic_Extraction_and_Electrodeposition_of_CopperII_in_Systems_with_Di2-EthylhexylPhosphoric-Acid-Based_Liquid_Membranes
https://www.researchgate.net/publication/302485320_Acid_Leaching_of_Malachite_Ore_and_Separation_of_CuII_by_di-2-Ethylhexyl_Phosphoric_Acid_and_Tributyl_Phosphate_in_Acetate_Buffer_Solution
https://www.scielo.br/j/bjce/a/DgVnK3Ptgz5kBwp5rQDQJWr/?lang=en
https://www.researchgate.net/publication/233137717_Separation_of_Nickel_and_Copper_by_Solvent_Extraction_Using_Di-2_Ethylhexylphosphoric_Acid-Based_Synergistic_Mixture
https://www.researchgate.net/figure/Effect-D2EHPA-concentration-on-copper-II-extraction-Initial-Cu-2th-concentration-14-25_fig2_338973302
https://www.researchgate.net/figure/Effect-of-D2EHPA-concentration-on-extraction-efficiency_fig1_326691396
https://www.benchchem.com/product/b179373#diisooctyl-phosphate-vs-d2ehpa-for-copper-solvent-extraction
https://www.benchchem.com/product/b179373#diisooctyl-phosphate-vs-d2ehpa-for-copper-solvent-extraction
https://www.benchchem.com/product/b179373#diisooctyl-phosphate-vs-d2ehpa-for-copper-solvent-extraction
https://www.benchchem.com/product/b179373#diisooctyl-phosphate-vs-d2ehpa-for-copper-solvent-extraction
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

